Cas no 1261967-52-5 (3-(2-Chloro-4-methylphenyl)-5-nitrobenzoic acid)

• Product Name: 3-(2-Chloro-4-methylphenyl)-5-nitrobenzoic acid
• CAS No: 1261967-52-5
• MF: C₁₄H₁₀ClNO₄
• MW: 291.686502933502
• MDL: MFCD18320737
• CID: 1025230
• PubChem ID: 53226636
• Update Time: 2025-11-01

3-(2-Chloro-4-methylphenyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-4'-methyl-5-nitro-[1,1'-biphenyl]-3-carboxylic acid
• 3-(2-chloro-4-methylphenyl)-5-nitrobenzoic acid
• 2/'-Chloro-4/'-Methyl-5-nitro-[1,1/'-biphenyl]-3-carboxylic acid
• 1261967-52-5
• CS-0443984
• BS-20308
• MFCD18320737
• 2'-Chloro-4'-methyl-5-nitro[1,1'-biphenyl]-3-carboxylic acid
• AKOS015999100
• 2'-Chloro-4'-methyl-5-nitro-[1,1'-biphenyl]-3-carboxylicacid
• DTXSID10690254
• [1,1'-Biphenyl]-3-carboxylic acid, 2'-chloro-4'-methyl-5-nitro-
• 3-(2-Chloro-4-methylphenyl)-5-nitrobenzoic acid

• MDL： MFCD18320737
• Inchi： 1S/C14H10ClNO4/c1-8-2-3-12(13(15)4-8)9-5-10(14(17)18)7-11(6-9)16(19)20/h2-7H,1H3,(H,17,18)
• InChI Key： RZGAQDGKJGIPPL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 291.03000
• Monoisotopic Mass: 291.0298355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 83.12000
• LogP: 4.44500

Additional information on 3-(2-Chloro-4-methylphenyl)-5-nitrobenzoic acid

3-(2-Chloro-4-methylphenyl)-5-nitrobenzoic acid: A Promising Compound with Broad Applications in CAS No. 1261967-52-5 Research

3-(2-Chloro-4-methylphenyl)-5-nitrobenzoic acid is a versatile organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique molecular structure and potential biological activities. As a derivative of CAS No. 1261967-52-5, this compound exhibits a combination of aromatic and functional groups that make it a valuable candidate for drug discovery and material science. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential applications in anti-inflammatory and anti-cancer therapies.

The molecular framework of 3-(2-Chloro-4-methylphenyl)-5-nitrobenzoic acid is characterized by a nitro group at the 5-position and a chloro-methylphenyl substituent at the 3-position. This structural configuration contributes to its ability to interact with various biological targets, including proteins and enzymes. The presence of the nitro group is particularly significant, as it can act as an electron-withdrawing group, influencing the compound's reactivity and biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 3-(2-Chloro-4-methylphenyl)-5-nitrobenzoic acid in different environments. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound can selectively bind to kinase receptors, potentially inhibiting the activity of pro-inflammatory cytokines. These findings underscore the importance of CAS No. 1261967-52-5 in developing targeted therapies for chronic inflammatory diseases.

Experimental studies have also shown that 3-(2-Chloro-4-methylphenyl)-5-nitrobenzoic acid exhibits antioxidant properties, which may contribute to its therapeutic potential. In a recent in vitro study, the compound was found to reduce oxidative stress in neurodegenerative cell models. This effect is attributed to its ability to scavenge free radicals and modulate redox signaling pathways. These findings highlight the compound's potential in neuroprotective applications.

The synthesis of 3-(2-Chloro-4-methylphenyl)-5-nitrobenzoic acid involves multi-step organic reactions, often starting with the nitration of a benzoic acid derivative. A 2024 paper in Organic & Biomolecular Chemistry reported a novel green synthesis method that utilizes microwave-assisted techniques to improve yield and reduce environmental impact. This approach aligns with the growing emphasis on sustainable chemistry in the pharmaceutical industry.

Furthermore, the compound's lipophilicity and hydrophobicity profile make it suitable for drug delivery systems. Researchers are exploring its use in nanoparticle formulations to enhance its solubility and bioavailability. A 2023 study published in Nano Today demonstrated that encapsulating 3-(2-Chloro-4-methylphenyl)-5-nitrobenzoic acid in liposomes significantly improved its targeted delivery to inflammatory tissues.

Despite its promising properties, the toxicological profile of 3-(2-Chloro-4-methylphenyl)-5-nitrobenzoic acid remains an area of active research. Preliminary studies suggest that the compound has low acute toxicity in in vivo models, but its long-term effects require further investigation. The cytotoxicity of the compound was assessed in a 2023 in vitro study, where it showed minimal cellular damage at therapeutic concentrations.

Overall, 3-(2-Chloro-4-methylphenyl)-5-nitrobenzoic acid represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research. As the scientific community continues to explore its potential, the compound's role in drug discovery and material science is expected to grow, driven by the need for innovative solutions in healthcare and technology.